3-(5-Chloro-2-thienyl)-2-methyl-1-propene
Overview
Description
3-(5-Chloro-2-thienyl)-2-methyl-1-propene, also known as CTMP, is a synthetic compound that belongs to the family of alpha-methylphenethylamines. It is a psychoactive substance that has been used as a research chemical due to its potential therapeutic effects.
Mechanism of Action
The mechanism of action of 3-(5-Chloro-2-thienyl)-2-methyl-1-propene is similar to that of other psychoactive substances. It works by inhibiting the reuptake of dopamine, norepinephrine, and serotonin, which leads to an increase in their levels in the brain. This increase in neurotransmitter levels is believed to be responsible for the therapeutic effects of this compound.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to increase locomotor activity, improve memory retention, and enhance cognitive function. It has also been found to increase heart rate and blood pressure, which can be potentially dangerous in high doses.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(5-Chloro-2-thienyl)-2-methyl-1-propene in lab experiments is its high potency. This allows researchers to use smaller amounts of the compound, which can save time and resources. However, one of the limitations of using this compound is its potential for abuse. Researchers must take precautions to ensure that the compound is not misused or abused.
Future Directions
There are several future directions for research on 3-(5-Chloro-2-thienyl)-2-methyl-1-propene. One direction is to study its potential therapeutic effects in the treatment of ADHD and other dopamine-related disorders. Another direction is to investigate its potential use in the treatment of depression and anxiety. Additionally, more research is needed to determine the long-term effects of this compound use and its potential for abuse.
Conclusion
In conclusion, this compound is a synthetic compound that has been used in scientific research for its potential therapeutic effects. Its synthesis method is reliable and efficient, and its mechanism of action is similar to that of other psychoactive substances. This compound has several biochemical and physiological effects, and its high potency makes it a useful compound for lab experiments. However, researchers must take precautions to ensure that the compound is not misused or abused. There are several future directions for research on this compound, including its potential use in the treatment of ADHD, depression, and anxiety.
Scientific Research Applications
3-(5-Chloro-2-thienyl)-2-methyl-1-propene has been used in scientific research for its potential therapeutic effects. It has been found to have an affinity for dopamine transporters, which makes it a potential treatment for attention deficit hyperactivity disorder (ADHD) and other dopamine-related disorders. This compound has also been studied for its potential use in the treatment of depression and anxiety.
properties
IUPAC Name |
2-chloro-5-(2-methylprop-2-enyl)thiophene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClS/c1-6(2)5-7-3-4-8(9)10-7/h3-4H,1,5H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGBFTGPBOLXSGD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CC1=CC=C(S1)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701257245 | |
Record name | 2-Chloro-5-(2-methyl-2-propen-1-yl)thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701257245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
951885-90-8 | |
Record name | 2-Chloro-5-(2-methyl-2-propen-1-yl)thiophene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=951885-90-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-5-(2-methyl-2-propen-1-yl)thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701257245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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